Cas no 62348-13-4 (Isoxazole-5-carbonyl chloride)
Isoxazole-5-carbonyl chloride structure
Product Name:Isoxazole-5-carbonyl chloride
CAS No:62348-13-4
MF:C4H2ClNO2
MW:131.517179965973
MDL:MFCD00067868
CID:90175
PubChem ID:24882763
Update Time:2025-04-18
Isoxazole-5-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole-5-carbonyl chloride
- 5-Isoxazolecarboxylic acid chloride
- 1,2-oxazole-5-carbonyl chloride
- 2-isooxazolecarboxylic acid chloride
- 5-Isoxazolecarbonylchloride
- isooxazole-5-carbonyl chloride
- isoxazol-5-ylcarbonyl chloride
- isoxazole-5-carboxylic acid chloride
- 1',3'H6OH3Mepiro-2H-1-BePy-2,2'-(1H) IND
- D82349
- FT-0620535
- J-640153
- DTXSID20371542
- isoxazole-5-carbonyl-chloride
- MFCD00067868
- AKOS005254597
- PS-10802
- Isoxazole-5-carbonyl chloride, 97%
- 62348-13-4
- Isoxazole-5-carbonylchloride
- isoxazol-5-carbonylchloride
- A833727
- SCHEMBL193873
- J-521611
- J-800156
- 5-isoxazolecarbonyl chloride
- isoxazol-5-carbonyl chloride
- GEO-01627
- BBL103909
- DB-054137
- DTXCID40322576
- STL557719
-
- MDL： MFCD00067868
- Inchi： 1S/C4H2ClNO2/c5-4(7)3-1-2-6-8-3/h1-2H
- InChI Key： NASLINFISOTVJJ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=NO1)=O
- BRN： 4375023
Computed Properties
- Exact Mass: 130.97700
- Monoisotopic Mass: 130.977
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 43.1A^2
Experimental Properties
- Color/Form: Irritant colorless liquid
- Density: 1.362 g/mL at 25 °C(lit.)
- Boiling Point: 167-168 °C(lit.)
- Flash Point: 190 °F
- Refractive Index: n20/D 1.4980(lit.)
- PSA: 43.10000
- LogP: 1.05360
- Sensitiveness: Moisture Sensitive
- Solubility: React with water.
Isoxazole-5-carbonyl chloride Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Packing Group：II
- Hazard Level：8
- Risk Phrases：R34
- Packing Group：II
- Safety Term：8
- Storage Condition：Stored in nitrogen
Isoxazole-5-carbonyl chloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoxazole-5-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UV844-1g |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 97% | 1g |
650.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UV844-200mg |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 97% | 200mg |
186.0CNY | 2021-07-14 | |
| Fluorochem | 017346-1g |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 95% | 1g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 017346-5g |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 95% | 5g |
￡96.00 | 2022-03-01 | |
| Fluorochem | 017346-10g |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 95% | 10g |
￡160.00 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD2189-100mg |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 97% | 100mg |
￥138.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD2189-250mg |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 97% | 250mg |
￥208.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD2189-1g |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 97% | 1g |
￥518.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD2189-5g |
Isoxazole-5-carbonyl chloride |
62348-13-4 | 97% | 5g |
￥1643.0 | 2024-04-18 | |
| Apollo Scientific | OR46582-1g |
Isoxazole-5-carbonyl chloride |
62348-13-4 | tech | 1g |
£32.00 | 2025-02-20 |
Isoxazole-5-carbonyl chloride Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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